Cas no 1695954-62-1 (2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro-)

• Product Name: 2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro-
• CAS No: 1695954-62-1
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5284088
• Update Time: 2025-05-27

2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro-
• 3-Butyl-3-(chloromethyl)tetrahydro-2h-pyran

• Inchi： 1S/C10H19ClO/c1-2-3-5-10(8-11)6-4-7-12-9-10/h2-9H2,1H3
• InChI Key： NJMIEKZVOLCHIO-UHFFFAOYSA-N
• SMILES： C1OCCCC1(CCCC)CCl

Additional information on 2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro-

Comprehensive Overview of 2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro- (CAS No. 1695954-62-1)

2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro- (CAS No. 1695954-62-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the pyran family, which is known for its versatility in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for innovative chemical solutions in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 3-butyl-3-(chloromethyl)tetrahydro-2H-pyran features a tetrahydro-2H-pyran ring substituted with a butyl group and a chloromethyl moiety. This combination of functional groups makes it a valuable intermediate in organic synthesis. The presence of the chloromethyl group, in particular, allows for further derivatization, enabling the creation of more complex molecules. This characteristic has made it a subject of interest in the development of novel pharmaceutical intermediates and specialty chemicals.

In the context of current trends, sustainability and green chemistry are dominating discussions in the chemical industry. 2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro- aligns with these themes as researchers explore eco-friendly synthesis routes and applications. For instance, its potential use in biodegradable polymers or as a precursor for non-toxic surfactants has been a topic of recent studies. These applications resonate with the global push toward reducing environmental impact, making the compound a relevant focus for both academia and industry.

Another area of interest is the compound's role in drug discovery. The pyran scaffold is a common motif in bioactive molecules, and modifications to its structure can lead to compounds with significant therapeutic potential. Recent searches on platforms like Google Scholar and PubMed reveal a surge in queries related to "pyran derivatives in medicine" and "chloromethyl compounds in drug design." This highlights the growing curiosity about how CAS No. 1695954-62-1 and similar molecules could contribute to breakthroughs in treating diseases.

From a technical standpoint, the synthesis and handling of 3-butyl-3-(chloromethyl)tetrahydro-2H-pyran require careful consideration of reaction conditions and safety protocols. While it is not classified as a hazardous material under standard regulations, proper laboratory practices are essential to ensure its effective use. The compound's stability, solubility, and reactivity under various conditions are frequently discussed in forums and research papers, addressing common questions like "how to store chloromethyl pyran derivatives" and "best solvents for 2H-pyran compounds."

In the field of material science, 2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro- has shown promise as a building block for advanced materials. Its ability to form covalent bonds with other functional groups makes it suitable for creating cross-linked polymers and nanostructured materials. These applications are particularly relevant in the development of high-performance coatings and electronic materials, areas that are currently experiencing rapid growth due to technological advancements.

The commercial availability of CAS No. 1695954-62-1 has also been a point of discussion. Suppliers and distributors often highlight its purity and consistency, which are critical for industrial applications. Keywords such as "buy 3-butyl-3-(chloromethyl)tetrahydro-2H-pyran" and "reliable pyran derivative suppliers" are commonly searched, reflecting the demand for high-quality sources of this compound. Companies specializing in fine chemicals are increasingly listing it in their catalogs, catering to the needs of researchers and manufacturers alike.

Looking ahead, the potential of 2H-Pyran, 3-butyl-3-(chloromethyl)tetrahydro- is vast. Its versatility and adaptability make it a valuable asset in multiple sectors, from pharmaceuticals to advanced materials. As research continues to uncover new applications and synthesis methods, this compound is likely to remain a focal point in the chemical community. For those interested in exploring its capabilities, staying updated with the latest studies and market trends is essential to fully leverage its potential.